Cas no 1242965-73-6 (2-(4-benzylpiperidin-1-yl)-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one)

2-(4-Benzylpiperidin-1-yl)-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one is a heterocyclic compound featuring a thienopyrimidinone core substituted with a benzylpiperidine moiety and a diethoxyphenyl group. This structure confers potential pharmacological relevance, particularly in targeting central nervous system (CNS) or enzyme-related pathways due to its piperidine and aromatic functionalities. The diethoxy substitution may enhance solubility and metabolic stability, while the thienopyrimidinone scaffold is known for its bioisosteric properties, often improving binding affinity. This compound is of interest in medicinal chemistry for its modular design, enabling further derivatization for structure-activity relationship (SAR) studies. Its synthetic route and purity are critical for reproducible biological evaluation.

2-(4-benzylpiperidin-1-yl)-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one structure

1242965-73-6 structure

Product Name:2-(4-benzylpiperidin-1-yl)-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

CAS No:1242965-73-6

MF:C₂₈H₃₁N₃O₃S

MW:489.629045724869

CID:5435498

Update Time:2025-10-18

2-(4-benzylpiperidin-1-yl)-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 2-(4-benzylpiperidin-1-yl)-7-(3,4-diethoxyphenyl)-1H-thieno[3,2-d]pyrimidin-4-one
- 2-(4-benzylpiperidin-1-yl)-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
- Inchi： 1S/C28H31N3O3S/c1-3-33-23-11-10-21(17-24(23)34-4-2)22-18-35-26-25(22)29-28(30-27(26)32)31-14-12-20(13-15-31)16-19-8-6-5-7-9-19/h5-11,17-18,20H,3-4,12-16H2,1-2H3,(H,29,30,32)
- InChI Key： JYSXGSZCKFPREN-UHFFFAOYSA-N
- SMILES： C1(N2CCC(CC3=CC=CC=C3)CC2)=NC(=O)C2SC=C(C3=CC=C(OCC)C(OCC)=C3)C=2N1

2-(4-benzylpiperidin-1-yl)-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3222-5446-2μmol	2-(4-benzylpiperidin-1-yl)-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one	1242965-73-6	90%+	2μl	$57.0	2023-04-27
Life Chemicals	F3222-5446-5μmol	2-(4-benzylpiperidin-1-yl)-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one	1242965-73-6	90%+	5μl	$63.0	2023-04-27
Life Chemicals	F3222-5446-10μmol	2-(4-benzylpiperidin-1-yl)-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one	1242965-73-6	90%+	10μl	$69.0	2023-04-27
Life Chemicals	F3222-5446-1mg	2-(4-benzylpiperidin-1-yl)-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one	1242965-73-6	90%+	1mg	$54.0	2023-04-27
Life Chemicals	F3222-5446-2mg	2-(4-benzylpiperidin-1-yl)-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one	1242965-73-6	90%+	2mg	$59.0	2023-04-27
Life Chemicals	F3222-5446-3mg	2-(4-benzylpiperidin-1-yl)-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one	1242965-73-6	90%+	3mg	$63.0	2023-04-27
Life Chemicals	F3222-5446-4mg	2-(4-benzylpiperidin-1-yl)-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one	1242965-73-6	90%+	4mg	$66.0	2023-04-27
Life Chemicals	F3222-5446-5mg	2-(4-benzylpiperidin-1-yl)-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one	1242965-73-6	90%+	5mg	$69.0	2023-04-27
Life Chemicals	F3222-5446-10mg	2-(4-benzylpiperidin-1-yl)-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one	1242965-73-6	90%+	10mg	$79.0	2023-04-27

2-(4-benzylpiperidin-1-yl)-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Related Literature

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Additional information on 2-(4-benzylpiperidin-1-yl)-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

Compound CAS No. 1242965-73-6: A Comprehensive Overview

The compound with CAS No. 1242965-73-6, known as 2-(4-benzylpiperidin-1-yl)-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thienopyrimidinones, which are known for their potential therapeutic applications. The structure of this molecule is characterized by a thieno[3,2-d]pyrimidine ring system fused with a thiophene moiety, along with substituents that include a benzylpiperidine group and a diethoxyphenyl group.

The benzylpiperidine group attached to the molecule plays a crucial role in modulating its pharmacokinetic properties, such as absorption and metabolism. Piperidine derivatives are well-documented for their ability to enhance drug bioavailability by improving solubility and permeability. Recent studies have shown that the presence of this group in CAS No. 1242965-73-6 significantly enhances its stability in physiological conditions, making it a promising candidate for drug development.

The diethoxyphenyl substituent at position 7 of the molecule contributes to its selectivity and binding affinity towards specific biological targets. Ethoxy groups are known to act as electron-donating groups, which can influence the electronic properties of the aromatic ring and enhance interactions with proteins or enzymes. This feature has been leveraged in recent research to design more potent and selective inhibitors for various disease targets.

The thienopyrimidine core of CAS No. 1242965-73-6 is a heterocyclic structure that is often associated with anti-inflammatory and anticancer activities. Recent advancements in medicinal chemistry have focused on optimizing this core structure to improve its therapeutic index while minimizing off-target effects. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), making it a potential candidate for treating inflammatory diseases.

In addition to its biological activities, the synthesis of CAS No. 1242965-73-6 has been optimized through innovative synthetic strategies that minimize environmental impact and maximize yield. Researchers have employed green chemistry principles to develop scalable routes for the synthesis of this compound, ensuring its availability for preclinical studies and potential clinical trials.

Recent breakthroughs in computational chemistry have also enabled detailed molecular modeling studies of CAS No. 1242965-73-6, providing insights into its binding modes and interactions with target proteins. These studies have revealed that the molecule's unique structure allows it to adopt conformations that facilitate strong binding to specific pockets on target enzymes or receptors.

Furthermore, pharmacokinetic studies conducted on CAS No. 1242965-73-6 have demonstrated favorable absorption profiles and moderate clearance rates, suggesting that it may exhibit suitable plasma levels upon administration via various routes such as oral or parenteral delivery systems.

In conclusion, CAS No. 1242965-73-6, or 2-(4-benzylpiperidin-1-yl)-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidinone, represents a cutting-edge advancement in medicinal chemistry with potential applications in treating a wide range of diseases including inflammation and cancer.